Losartan-d3

Specification

• CAS No.: 1030936-74-3
• Molecular Formula: C22H23ClN6O
• Molecular Weight: 425.9 g/mol
• IUPAC Name: [5-chloro-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-2-(4,4,4-trideuteriobutyl)imidazol-4-yl]methanol
• Standard InChI: InChI=1S/C22H23ClN6O/c1-2-3-8-20-24-21(23)19(14-30)29(20)13-15-9-11-16(12-10-15)17-6-4-5-7-18(17)22-25-27-28-26-22/h4-7,9-12,30H,2-3,8,13-14H2,1H3,(H,25,26,27,28)/i1D3
• Standard InChI Key: PSIFNNKUMBGKDQ-FIBGUPNXSA-N
• Isomeric SMILES: [2H]C([2H])([2H])CCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NNN=N4)CO)Cl
• Canonical SMILES: CCCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NNN=N4)CO)Cl

Introduction

Chemical Profile and Structural Characteristics

Losartan-d3 (CAS 1030936-74-3) represents a strategic modification of the losartan molecule through deuterium substitution at three hydrogen positions. The molecular formula C₂₂H₁₈D₃ClN₆O₂ corresponds to a molar mass of 439.91 g/mol, though alternative sources report variations suggesting potential differences in salt forms or hydration states. This deuterium integration occurs specifically at the butyl side chain, creating a molecular structure optimized for mass spectrometry differentiation while maintaining receptor binding affinity.

Table 1: Comparative Molecular Properties

Property	Losartan	Losartan-d3
Molecular Formula	C₂₂H₂₃ClN₆O	C₂₂H₁₈D₃ClN₆O₂
Exact Mass (g/mol)	422.90	439.91
CAS Registry	114798-26-4	1030936-74-3
Primary Metabolite	EXP3174	EXP3174-d3

The structural preservation ensures comparable biological activity to non-deuterated losartan, particularly in angiotensin II receptor type 1 (AT1) antagonism. Deuterium substitution confers kinetic isotope effects that moderately alter metabolic stability without significantly affecting receptor binding kinetics.

Pharmacokinetic Behavior and Metabolic Pathways

Oral absorption patterns mirror those of native losartan, with peak plasma concentrations occurring within 1-2 hours post-administration. Cytochrome P450 enzymes CYP2C9 and CYP3A4 mediate biotransformation, converting approximately 14% of the parent compound into the active metabolite EXP3174-d3. The deuterated variant demonstrates altered metabolic kinetics characterized by:

• Extended half-life: Deuterium substitution reduces first-pass metabolism, prolonging systemic exposure

• Enhanced metabolite tracking: Isotopic labeling enables precise discrimination between endogenous and administered compounds in mass spectrometry

• Reduced enzymatic clearance: Kinetic isotope effects decrease CYP-mediated oxidation rates at deuterated positions

Table 2: Key Pharmacokinetic Parameters

Parameter	Losartan-d3 Value	Biological Significance
Plasma Tmax (h)	1.5-2.5	Rapid absorption profile
Protein Binding (%)	98.7	High vascular retention
Renal Excretion (%)	<5	Hepatic clearance dominance
Metabolic Ratio (Parent:EXP3174-d3)	1:0.14	Potent metabolite activity

The non-competitive AT1 antagonism by EXP3174-d3 maintains the insurmountable receptor blockade characteristic of losartan therapy, with 10-40 fold greater potency than the parent compound.

Mechanistic Actions and Biological Effects

As a selective AT1 receptor antagonist, losartan-d3 inhibits angiotensin II-mediated vasoconstriction and aldosterone secretion through two distinct mechanisms:

• Competitive inhibition by the parent molecule at the receptor's ligand-binding domain

• Non-competitive inhibition via EXP3174-d3-induced receptor internalization

Preclinical models demonstrate extended receptor occupancy durations compared to non-deuterated losartan, potentially attributable to altered dissociation kinetics from the AT1 receptor. In Apc-mutant murine models of colorectal cancer, losartan-d3's progenitor compound reduced tumor incidence by 43% through RAS pathway modulation, with comparable efficacy to vitamin D supplementation.

Research Applications and Experimental Utility

The compound's primary research applications leverage its isotopic labeling for advanced analytical purposes:

• Pharmacokinetic modeling: Enables simultaneous quantification of parent drug and metabolites in biological matrices

• Drug interaction studies: Permits differentiation between exogenous and endogenous compounds in CYP450 inhibition assays

• Tissue distribution mapping: Facilitates precise tracking of drug penetration across biological barriers

Recent investigations in genetically engineered mouse models (Apc +/LoxP Cdx2P-Cre) revealed losartan's chemopreventive potential through AT1 receptor downregulation and angiotensin II suppression. While these studies utilized non-deuterated losartan, the pharmacological equivalence suggests comparable applications for losartan-d3 in carcinogenesis research.

Synthesis and Production Considerations

Deuterium incorporation typically occurs through catalytic exchange reactions or customized synthetic routes using deuterated precursors. Current manufacturing processes prioritize:

• Isotopic purity: Maintaining >98% deuterium enrichment at specified positions

• Chiral integrity: Preserving the stereochemical configuration of the imidazole methanol group

• Process scalability: Balancing cost-efficiency with analytical-grade output

Industrial synthesis often employs deuterated butyraldehyde precursors to introduce the labeled side chain, followed by sequential halogenation and coupling reactions to assemble the biphenyl-tetrazole moiety.

Clinical and Preclinical Research Findings

Emerging data from combination therapy studies suggest potential applications beyond hypertension management:

• Oncological research: 6-month murine trials demonstrated 35% reduction in colonic tumor burden with losartan monotherapy

• Renal protection: Analog studies show decreased albuminuria progression in diabetic nephropathy models

• Cardiac remodeling: Attenuation of left ventricular hypertrophy in pressure-overload models

Notably, combination with vitamin D exhibited paradoxical effects in Apc-mutant models, with losartan-vitamin D coadministration negating the chemopreventive benefits observed with either agent alone. This highlights the complexity of RAS pathway modulation in carcinogenesis.

Future Directions and Research Opportunities

Ongoing investigations focus on expanding losartan-d3's utility in several domains:

• Multiplexed assay development: Simultaneous quantification of multiple RAS pathway modulators

• Nanoparticle delivery systems: Enhancing tumor-specific accumulation for oncological applications

• Neuroprotective studies: Exploring AT1 receptor modulation in blood-brain barrier integrity

The unexpected interaction between losartan and vitamin D in carcinogenesis models underscores the need for further investigation into combination therapies and RAS pathway crosstalk.